5-(4-acetylpiperazin-1-yl)-3-(4-chlorobenzyl)-1-methylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-(4-acetylpiperazin-1-yl)-3-[(4-chlorophenyl)methyl]-1-methylpyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H22ClN5O3/c1-14(28)25-9-11-26(12-10-25)17-7-8-23-19-18(17)20(29)27(21(30)24(19)2)13-15-3-5-16(22)6-4-15/h3-8H,9-13H2,1-2H3
• InChI Key: ASLBGCGPPSIFGU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2=C3C(=NC=C2)N(C(=O)N(C3=O)CC4=CC=C(C=C4)Cl)C
• Molecular Formula: C21H22ClN5O3
• Molecular Weight: 427.9 g/mol
• CAS No.: 1021062-04-3

Description

5-(4-acetylpiperazin-1-yl)-3-(4-chlorobenzyl)-1-methylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H22ClN5O3 and its molecular weight is 427.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound's synthesis and chemical properties have been a subject of research in the field of medicinal chemistry. For instance, it has been synthesized as a potent antimicrobial agent, with its melting enthalpy and point temperature measured, and solubility determined in various organic solvents (Blokhina et al., 2021). Additionally, its ability to disperse and interact via polar and hydrogen interactions has been described using Hansen solubility parameters (Blokhina et al., 2021).

Antimicrobial Activities

• Compounds similar to 5-(4-acetylpiperazin-1-yl)-3-(4-chlorobenzyl)-1-methylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione have demonstrated moderate antimicrobial activity against various strains such as S. aureus, E. coli, and B. subtilis (Vlasov et al., 2022). These findings highlight the potential of such compounds in the development of new antimicrobial agents.

Synthetic Applications

• The compound and its derivatives are involved in various synthetic applications. For instance, the synthesis of novel (hydroxybenzoyl)pyrido[2,3-d]pyrimidine heterocycle derivatives has been reported, utilizing spectral techniques and density functional theory computation to analyze their electronic structures (Ashraf et al., 2019).

Potential Antitumor Activities

• Research into the synthesis and antitumor activities of related compounds has been conducted. This includes the study of 6-(substituted benzyl)-5-methylpyrido[2,3-d]pyrimidines, which have shown significant activity against certain types of cancer in rats (Grivsky et al., 1980).